2,4-Dichloro-5-carboxybenzenesulfinic acid

• Molecular Formula: C7H4Cl2O4S
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 2,4-dichloro-5-sulfinobenzoic acid
• InChI: InChI=1S/C7H4Cl2O4S/c8-4-2-5(9)6(14(12)13)1-3(4)7(10)11/h1-2H,(H,10,11)(H,12,13)
• InChI Key: RWQFBWJWNXASDU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1S(=O)O)Cl)Cl)C(=O)O

Description

2,4-Dichloro-5-carboxybenzenesulfinic acid is a useful research compound. Its molecular formula is C7H4Cl2O4S and its molecular weight is 255.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound is prepared following substantially the same procedure described in Example 1, Step A, using the following substances:sodium sulfite 75 g.water 200 ml.2,4-dichloro-4-chlorosulfonylbenzoic acid 58 g.10N sodium hydroxide 50 ml.

Synthesis routes and methods II

Procedure details

This compound is prepared following substantially the same procedure described in Example 1, Step A, using the following substances:2,4-dichloro-4-chlorosulfonylbenzoic acid 145 g. (0.5 mole)10N sodium hydroxide 145 ml.sodium sulfite 189 g. (1.5 mole)water 0.5 liter

Synthesis routes and methods III

Procedure details

A three liter flask equipped with a mechanical stirrer, thermometer and dropping funnel is charged with sodium sulfite (378 g,; 3.0 moles) and water (1 liter). The solution is cooled in an ice bath and treated with 2,4-dichloro-5-chlorosulfonylbenzoic acid (290 g.; 1.0 mole) and 10N sodium hydroxide (290 ml.) simultaneously in small portions over a period of 1.5 hours keeping the temperature below 20° C. and the pH of the reaction at 9. When the addition of the reagents is complete, the reaction is stirred for 3 hours at 25° C. then cooled to 10° C. and acidified with concentrated hydrochloric acid (440 ml.). The 2,4-dichloro-5-carboxybenzenesulfinic acid which precipitates is filtered, washed with ice water, then used in the next step without further purification.